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Compound of Interest

Compound Name: Bromomethanesulfonyl bromide
CAS No.: 54730-18-6
Cat. No.: B1278707
Get Quote
. J

Executive Summary

Bromomethanesulfonyl bromide (BMSB) is a specialized sulfonyl halide reagent used in the
synthesis of sulfonamides, sultams, and as a precursor for reactive sulfene intermediates in
drug discovery. Its analysis via Mass Spectrometry (MS) presents unique challenges due to its
high reactivity (moisture sensitivity) and distinct isotopic signature.

This guide provides a definitive technical framework for the MS characterization of BMSB. It
moves beyond basic spectral matching to explain the causality of fragmentation, offering a self-
validating protocol for researchers confirming the identity and purity of this reagent in synthetic
workflows.

Chemical Profile & Physical Properties

Before initiating MS analysis, verify the analyte properties to ensure correct ionization method
selection.
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Property Data

Chemical Name Bromomethanesulfonyl bromide

CAS Number 54730-18-6

Formula

Molecular Weight 237.9 g/mol (Average)
235.8142 (

Monoisotopic Mass

)

Structure

Lachrymator; Hydrolyzes rapidly to

Reactivity Bromomethanesulfonic acid (

) and HBr.

Experimental Protocol: Sample Preparation &
Acquisition

Critical Warning: BMSB is highly moisture-sensitive. Standard open-air preparation will result in
a spectrum dominated by hydrolysis products (e.g., HBr peaks and sulfonic acid derivatives).

Sample Preparation (Strict Anhydrous Technique)

e Solvent: Use anhydrous Dichloromethane (DCM) or Toluene. Avoid alcohols
(methanol/ethanol) to prevent solvolysis (ester formation).

o Concentration: Prepare a 100 ppm solution.
» Handling: All transfers must occur under an inert atmosphere (

or

) or within a glovebox.
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 Vialing: Use crimp-top vials with PTFE-lined septa to minimize atmospheric moisture ingress
during the autosampler queue.

Instrumentation Settings (GC-MS Electron lonization)

For this volatile small molecule, Gas Chromatography coupled with Electron lonization (El) MS
is the gold standard.

Inlet Temperature:

(Keep low to minimize thermal decomposition).

Column: Non-polar capillary column (e.g., DB-5ms or equivalent), 30m x 0.25mm.

Carrier Gas: Helium at 1.0 mL/min constant flow.

lonization Energy: 70 eV (Standard EI).

Scan Range: m/z 30 — 300.

Spectral Analysis & Fragmentation Mechanics
The "Fingerprint": Isotope Pattern Analysis

The most diagnostic feature of BMSB is the presence of two bromine atoms. Bromine exists as

and
in an approximate 1:1 ratio (50.7% : 49.3%).
This creates a distinct 1:2:1 triplet pattern for the molecular ion cluster:
e m/z 236 (
): Contains
e m/z 238 (

): Contains

(and vice versa) — Highest intensity
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e m/z 240 (
): Contains
Note: A minor contribution from

(4.2%) will slightly enhance the M+2 peak, but the Br pattern dominates.

Fragmentation Pathway (Mechanistic Logic)

Upon electron impact (70 eV), the molecule undergoes predictable bond cleavages.
Understanding these confirms the structure.

e Molecular lon (

): m/z 236/238/240. (Often weak due to stability).
e -Cleavage (Loss of Sulfonyl Bromide):

o Cleavage of the

bond is a primary pathway.

o Generates

(Bromomethyl cation).

o Observed Peaks: m/z 93 and 95 (1:1 ratio).

e Loss of Bromine Radical (

[¢]

Loss of the sulfonyl-bound bromine (weaker bond).

Generates

[e]

o

Observed Peaks: m/z 157 and 159 (1:1 ratio).
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 Sulfur Dioxide Extrusion (

Loss):

o Common in sulfonyl derivatives.
o Generates

(Dibromomethane radical cation).

o Observed Peaks: m/z 172, 174, 176 (1:2:1 ratio).
e Small Fragment lons:

o :m/z 64.

o :mfz 79 and 81.

Data Summary Table

lon Identity Formula m/z (Nominal) Isotope Ratio Origin
Molecular lon 236, 238, 240 1:2:1 Parent
Dibromomethane 172, 174, 176 1:2:1 Loss of
Des-bromo 157, 159 1:1 Loss of
Bromomethyl 93, 95 1:1 C-S Cleavage
Sulfur Dioxide 64 Single Fragmentation

Visualization of Pathways
Fragmentation Mechanism Diagram

The following diagram illustrates the logical decay of the parent ion into its constituent
diagnostic fragments.
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Caption: Figure 1. EI-MS fragmentation pathways for Bromomethanesulfonyl bromide,
highlighting the conservation of bromine isotope patterns.

Analytical Workflow for Purity Verification

This flowchart defines the decision process for accepting or rejecting the reagent batch based
on MS data.

Dissolve in Anhydrous DCM
(Inert Atmosphere)

Run GC-MS (E, 70eV)
DB-5ms Column

Yes
Check miz 236/238/240
Isotope Ratio 1212 _—— o /pistorted
o Peak at m/z 80/82 (HBr)?

Peak at miz 96 (MeSO3H)?

Click to download full resolution via product page

Caption: Figure 2. Quality Control decision tree for BMSB analysis, emphasizing detection of
hydrolysis artifacts.
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Troubleshooting & Common Artifacts

When analyzing BMSB, "ghost peaks" often confuse interpretation. These are usually due to
the sample reacting with the environment or the instrument.

e The "HBr" Background:
o Observation: High background at m/z 80 and 82.
o Cause: Hydrolysis of the sulfonyl bromide moiety in the GC inlet or MS source.

o Remedy: Bake out the inlet; ensure carrier gas traps are active; use fresh anhydrous
solvent.

e Missing Molecular lon:
o Observation: Spectrum shows base peak at m/z 93/95 (

) but no signal > m/z 200.

o Cause: Thermal degradation in the injector port.
o Remedy: Lower inlet temperature to
or use "Cold On-Column" injection.
o Methyl Ester Artifacts:

o Observation: Unexpected peak at m/z ~188 (

)-

o Cause: Use of Methanol as a solvent (Solvolysis).

o Remedy:Never use protic solvents. Switch to DCM or Chloroform.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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